Cas no 1900999-60-1 (4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid)
4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid Chemical and Physical Properties
Names and Identifiers
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- 4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid
- Benzoic acid, 4,5-dimethoxy-2-[[[1-(2-methoxy-5-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl]amino]-
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- MDL: MFCD32220378
- Inchi: 1S/C22H24N2O7/c1-12-5-6-17(29-2)16(7-12)24-11-13(8-20(24)25)21(26)23-15-10-19(31-4)18(30-3)9-14(15)22(27)28/h5-7,9-10,13H,8,11H2,1-4H3,(H,23,26)(H,27,28)
- InChI Key: KLJUFZYYDHOOSP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(OC)=C(OC)C=C1NC(C1CC(=O)N(C2=CC(C)=CC=C2OC)C1)=O
Experimental Properties
- Color/Form: No date available
- Density: No date available
- Melting Point: No date available
- Boiling Point: No date available
- Flash Point: No date available
- Vapor Pressure: No date available
4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D780174-1g |
4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid |
1900999-60-1 | 95% | 1g |
$980 | 2024-07-20 | |
| eNovation Chemicals LLC | D780174-1g |
4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid |
1900999-60-1 | 95% | 1g |
$980 | 2025-02-26 | |
| eNovation Chemicals LLC | D780174-1g |
4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid |
1900999-60-1 | 95% | 1g |
$980 | 2025-02-25 |
4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid
Introduction to 4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid (CAS No. 1900999-60-1)
4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid, also known by its CAS number 1900999-60-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include multiple methoxy and methyl groups, as well as a pyrrolidine ring system. These structural elements contribute to its potential therapeutic applications and biological activities.
The molecular formula of 4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid is C24H27N3O7, and its molecular weight is approximately 461.48 g/mol. The compound's structure consists of a benzoic acid core with a substituted pyrrolidine ring, which is further functionalized with methoxy and methyl groups. These functional groups play a crucial role in the compound's pharmacological properties and its interactions with biological targets.
In recent years, 4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid has been the subject of extensive research due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer activities, making it a valuable candidate for further development in the pharmaceutical industry.
Anti-Inflammatory Properties: One of the key areas of interest for 4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These cytokines are known to play a significant role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The mechanism by which this compound exerts its anti-inflammatory effects is thought to involve the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the regulation of inflammatory responses.
Anti-Cancer Potential: Another important aspect of 4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid is its potential as an anti-cancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the activation of caspase-dependent pathways and the inhibition of cell cycle progression. Additionally, this compound has been shown to exhibit synergistic effects when used in combination with other chemotherapeutic agents, suggesting its potential as a component of multi-drug therapy regimens.
Synthetic Routes: The synthesis of 4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid has been extensively studied in the literature. One common synthetic route involves the coupling of 4,5-dimethoxybenzoic acid with 1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid using coupling reagents such as EDCI and HOBt. This approach allows for the efficient construction of the target molecule with high yields and purity. Alternative synthetic strategies have also been explored to optimize the synthetic process and reduce costs.
Bioavailability and Pharmacokinetics: The bioavailability and pharmacokinetic properties of 4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid are critical factors in its potential use as a therapeutic agent. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It has been reported to have a moderate half-life in vivo, which suggests that it may be suitable for once-daily dosing regimens. However, further studies are needed to fully characterize its pharmacokinetic behavior in different animal models and eventually in human subjects.
Toxicity and Safety: Safety is a paramount concern in drug development, and preliminary toxicity studies on 4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid have shown promising results. In vitro cytotoxicity assays have demonstrated that this compound has low toxicity towards normal cells at therapeutic concentrations. Additionally, animal studies have not reported any significant adverse effects at doses relevant for therapeutic use. However, more comprehensive toxicological evaluations are required to ensure its safety profile before it can be advanced to clinical trials.
Clinical Development: While 4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid is still in the preclinical stage of development, there is considerable interest from pharmaceutical companies in advancing this compound towards clinical trials. The next steps will involve conducting phase I trials to assess safety and tolerability in human subjects, followed by phase II trials to evaluate efficacy in specific disease indications such as cancer or inflammatory disorders.
In conclusion, 4,5-Dimethoxy-2-[1-(2-methoxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxamido]benzoic Acid (CAS No. 1900999-60-1) represents a promising lead compound with significant potential for therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in both anti-inflammatory and anti-cancer therapies. Ongoing research efforts aim to optimize its properties and advance it through preclinical and clinical stages towards eventual approval as a novel therapeutic agent.
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